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Compound of Interest

Compound Name: 2,4-Dichloro-6-methylquinoline

Cat. No.: B010657 Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for 2,4-
dichloro-6-methylquinoline, a key intermediate in pharmaceutical and materials science

research. This document is intended for researchers, scientists, and drug development

professionals, offering in-depth analysis and practical insights into the characterization of this

compound.

Introduction: The Significance of 2,4-Dichloro-6-
methylquinoline
2,4-Dichloro-6-methylquinoline is a substituted quinoline derivative. The quinoline scaffold is

a core structural motif in a wide array of biologically active compounds, including antimalarials,

antibacterials, and anticancer agents. The specific substitution pattern of 2,4-dichloro-6-
methylquinoline, featuring chloro groups at the 2 and 4 positions and a methyl group at the 6

position, makes it a versatile precursor for the synthesis of more complex molecules with

tailored biological activities. Accurate and thorough characterization of this intermediate is

paramount to ensure the identity, purity, and quality of downstream products. Spectroscopic

techniques are the cornerstone of this characterization, providing a detailed fingerprint of the

molecular structure.
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A foundational understanding of the molecule's structure and basic properties is essential

before delving into its spectroscopic signatures.

Molecular Structure:

Caption: Molecular structure of 2,4-Dichloro-6-methylquinoline.

Table 1: Physicochemical Properties of 2,4-Dichloro-6-methylquinoline

Property Value Source

Molecular Formula C₁₀H₇Cl₂N [1]

Molecular Weight 212.08 g/mol [1]

IUPAC Name 2,4-dichloro-6-methylquinoline [1]

CAS Number 102878-18-2 [1]

Appearance Solid (form) [2]

Synthesis and Experimental Context
The method of synthesis can significantly influence the impurity profile of the final compound. A

common route to 2,4-dichloroquinolines involves the chlorination of the corresponding 4-

hydroxy-2-quinolones. For instance, the synthesis of the related 2,4-dichloro-8-methylquinoline

is achieved by treating 4-hydroxy-8-methylquinolin-2(1H)-one with a mixture of phosphoryl

chloride and phosphorus pentachloride[3]. This understanding is crucial for the analytical

chemist, as it provides a rationale for anticipating potential side-products and unreacted

starting materials that might be observed in the spectroscopic analysis.
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Figure 2: General workflow for the synthesis and characterization of 2,4-Dichloro-6-methylquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Data for 2,4-Dichloro-6-methylquinoline:
A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010657#spectroscopic-data-for-2-4-dichloro-6-
methylquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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